Cas no 22955-78-8 (Methyl 6-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate)

Methyl 6-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate is a synthetic intermediate with applications in organic synthesis and pharmaceutical research. Its structure features a fused indene ring system with a methoxy substituent at the 6-position and an ester group at the 2-position, offering versatility in further functionalization. The compound’s rigid bicyclic framework enhances stability, while the carbonyl and ester moieties provide reactive sites for derivatization. It is particularly useful in the preparation of indene-based scaffolds for medicinal chemistry. The product is typically characterized by high purity and consistent performance, making it a reliable building block for complex molecular architectures. Proper handling and storage under inert conditions are recommended to maintain stability.
Methyl 6-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate structure
22955-78-8 structure
Product Name:Methyl 6-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate
CAS No:22955-78-8
MF:C12H12O4
MW:220.221283912659
MDL:MFCD08694475
CID:2936096
PubChem ID:16639026
Update Time:2025-11-01

Methyl 6-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • METHYL 6-METHOXY-1-OXO-2,3-DIHYDRO-1H-INDENE-2-CARBOXYLATE
    • Methyl 6-Methoxy-1-oxo-indan-2-carboxylate
    • 1-Oxo-6-methoxyindan-2-carboxylic acid methyl ester
    • 6-Methoxy-1-oxo-indan-2-carboxylic acid methyl ester
    • methyl 5-methoxy-3-oxo-1,2-dihydroindene-2-carboxylate
    • methyl 6-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylat
    • Methyl 6-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate
    • MDL: MFCD08694475
    • Inchi: 1S/C12H12O4/c1-15-8-4-3-7-5-10(12(14)16-2)11(13)9(7)6-8/h3-4,6,10H,5H2,1-2H3
    • InChI Key: WRMZEXPQHVTWJA-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C=CC=2CC1C(=O)OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 299
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 349.7±42.0 °C at 760 mmHg
  • Flash Point: 155.6±27.9 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 6-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate Security Information

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Additional information on Methyl 6-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate

Methyl 6-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate (CAS No. 22955-78-8): A Comprehensive Overview

Methyl 6-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate (CAS No. 22955-78-8) is a versatile organic compound with a unique structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound, often referred to by its systematic name, is a methyl ester derivative of a substituted indanone. Its molecular formula is C13H14O4, and it has a molecular weight of approximately 234.24 g/mol.

The structure of Methyl 6-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate features a six-membered indanone ring with a methoxy group at the 6-position and a carboxylate ester group at the 2-position. The presence of these functional groups imparts specific chemical and physical properties to the compound, making it an interesting target for various synthetic and biological studies.

In recent years, there has been growing interest in the synthesis and characterization of Methyl 6-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate. Researchers have explored different synthetic routes to produce this compound efficiently and in high yields. One notable method involves the reaction of 6-methoxyindanone with methanol in the presence of an acid catalyst. This approach not only simplifies the synthesis but also enhances the purity and yield of the final product.

The physical properties of Methyl 6-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate include its melting point, boiling point, and solubility in various solvents. It typically appears as a white crystalline solid with a melting point ranging from 70 to 75°C. The compound is moderately soluble in organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water.

In terms of biological activity, Methyl 6-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate has shown promising potential in several areas. Studies have indicated that it exhibits significant antioxidant properties due to the presence of the methoxy group and the conjugated system within the indanone ring. This makes it a valuable candidate for developing new antioxidants for pharmaceutical applications.

Additionally, research has explored the pharmacological effects of Methyl 6-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate. Preliminary studies suggest that it may have anti-inflammatory and analgesic properties, which could be beneficial for treating conditions such as arthritis and chronic pain. However, further clinical trials are necessary to validate these findings and determine its safety and efficacy in human subjects.

The environmental impact of Methyl 6-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate is another important consideration. While it is not classified as a hazardous substance, proper handling and disposal procedures should be followed to minimize any potential environmental risks. Researchers are also investigating more sustainable synthesis methods to reduce the ecological footprint associated with its production.

In conclusion, Methyl 6-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate (CAS No. 22955-78-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structure and properties make it an attractive target for further research and development. As new studies continue to uncover its full range of capabilities, it is likely that this compound will play an increasingly important role in advancing our understanding of chemical biology and pharmaceutical science.

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